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Introduction to Pretargeted Radioimmunotherapy
(PRIT)

Pretargeted radioimmunotherapy (PRIT) is a multi-step strategy designed to enhance the
therapeutic index of radioimmunotherapy (RIT) by separating the tumor-targeting and
radionuclide-delivery steps.[1][2][3] In conventional RIT, a radionuclide is directly conjugated to
a monoclonal antibody (mAb), which can lead to prolonged circulation of the radiolabeled
antibody, resulting in higher radiation doses to healthy tissues and limiting the achievable dose
to the tumor.[4][5] PRIT overcomes this limitation by first administering a non-radiolabeled
bispecific antibody (bsAb) that recognizes both a tumor-associated antigen and a small-
molecule hapten.[1][3] After the bsAb has localized to the tumor and cleared from circulation, a
radiolabeled hapten is administered.[2] This small, radiolabeled molecule rapidly distributes
throughout the body, binds to the bsAb at the tumor site, and any unbound hapten is quickly
cleared through the kidneys, minimizing systemic toxicity.[6] This approach allows for the
delivery of higher radiation doses to the tumor while sparing healthy tissues.[5]
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The Role and Structure of IMP 245

IMP 245 is a bivalent, symmetric di-histamine-succinyl-glycine (di-HSG) hapten-peptide
designed for use in PRIT.[2] It is specifically intended for radiolabeling with medically relevant
radionuclides such as Technetium-99m (99mTc) and Rhenium-188 (188Re).[2] The bivalent
nature of IMP 245, possessing two HSG moieties, allows for high-affinity binding to the anti-
HSG arm of a bispecific antibody, such as TF2. This increased avidity at the tumor site
enhances the retention of the radiolabeled hapten, thereby increasing the radiation dose
delivered to the cancer cells.

Mechanism of Action: The TF2 Bispecific Antibody
and CEACAMSb5 Targeting

IMP 245 is often used in conjunction with the bispecific antibody TF2. TF2 is an anti-
carcinoembryonic antigen (CEA) x anti-HSG bispecific antibody.[6][7] CEA, also known as
CEACAMS5, is a well-established tumor-associated antigen overexpressed in a variety of solid
tumors, including colorectal, lung, and breast cancers, with limited expression in normal adult
tissues.[1][8] This differential expression makes it an attractive target for cancer therapy.[9]

The TF2 antibody is designed to bind to CEACAMS on the surface of cancer cells. Upon
binding, it can trigger a cascade of intracellular events that can inhibit tumor growth and
survival.[10][11][12] CEACAMS5 has been shown to promote cancer progression by stimulating
cell proliferation and migration through the p38-SMADZ2/3 signaling pathway.[10][12] By
targeting CEACAMS, the TF2 antibody can interfere with these pro-tumorigenic signals.

CEACAMS Signaling Pathway
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CEACAMb5-mediated signaling pathway in cancer cells.

Quantitative Data

While specific biodistribution and dosimetry data for IMP 245 are not readily available in the
public domain, data from the closely related di-HSG hapten, IMP 288 (labeled with 111In or
68Ga), and other 99mTc-labeled peptides provide valuable insights into the expected in vivo
behavior of 99mTc-IMP 245. The following tables summarize representative data from
preclinical and clinical studies of similar agents, which can be used as a surrogate to estimate

the performance of IMP 245.

Table 1: Biodistribution of 111In-IMP 288 in Nude Mice Bearing Human Tumor Xenografts[7]
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% Injected Dose per Gram (%IDI/g) at 2

Organ S
hours post-injection

Tumor 26.2+3.8

Blood 0.21+£0.04

Spleen 0.28 £ 0.06
Pancreas 0.20 £ 0.05
Stomach 0.16 + 0.04
Intestines 0.25+0.06

Kidneys 1.83+0.35

Liver 0.23+£0.04

Lungs 0.40 £ 0.08

Bone 0.29 £ 0.05

Muscle 0.11 +0.02

Table 2: Estimated Human Radiation Dosimetry for 99mTc-labeled Peptides[13][14]

Organ Absorbed Dose (mGy/MBq)
Bladder Wall 2.47E-02
Kidneys 3.40E-03
Spleen 2.10E-03
Liver 1.90E-03
Lungs 1.20E-03
Red Marrow 1.50E-03
Effective Dose (mSv/MBQ) 5.90E-03
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Data are representative values from studies with different 99mTc-labeled peptides and may not
be directly extrapolated to IMP 245. The actual dosimetry of 99mTc-IMP 245 would need to be
determined in specific preclinical and clinical studies.

Experimental Protocols
Synthesis and Purification of IMP 245

The synthesis of di-HSG peptides like IMP 245 is typically performed using standard solid-
phase peptide synthesis (SPPS) techniques. A detailed, publicly available protocol for the
synthesis of IMP 245 is not available. However, a general procedure would involve the
sequential coupling of protected amino acids to a solid support resin, followed by the
attachment of the histamine-succinyl-glycine moieties. The final peptide is then cleaved from
the resin and purified, typically by reversed-phase high-performance liquid chromatography
(RP-HPLC).

Radiolabeling of IMP 245 with 99mTc

A specific, detailed protocol for the radiolabeling of IMP 245 with 99mTc has not been
published. However, the general method for labeling peptides containing a chelator for 99mTc,
such as a derivative of mercaptoacetyltriglycine (MAG3) or hydrazinonicotinamide (HYNIC), is
well-established.[3][15][16][17][18]

General 99mTc Labeling Protocol (Example using a HYNIC-containing peptide):

o Reconstitution: A lyophilized kit containing the peptide, a reducing agent (e.g., stannous
chloride), and a coligand (e.g., tricine) is reconstituted with a sterile solution of sodium
pertechnetate (Na[99mTcO4]) obtained from a 99Mo/99mTc generator.

 Incubation: The reaction mixture is incubated at a specified temperature (e.g., room
temperature or 100°C) for a defined period (e.g., 10-30 minutes) to allow for the reduction of
99mTc and its chelation by the peptide.

e Quality Control: The radiochemical purity of the resulting 99mTc-IMP 245 is determined using
techniques such as instant thin-layer chromatography (ITLC) or RP-HPLC to quantify the
percentage of labeled peptide versus unbound 99mTc.
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« Purification (if necessary): If the radiochemical purity is below the acceptable limit (typically
>95%), the product may be purified using a solid-phase extraction cartridge (e.g., C18 Sep-
Pak).

Pretargeted Radioimmunotherapy Experimental
Workflow

The following diagram illustrates a typical experimental workflow for a preclinical PRIT study
using the TF2 bispecific antibody and 99mTc-IMP 245.
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Preclinical PRIT experimental workflow.
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Conclusion

IMP 245 represents a key component in the advancement of pretargeted radioimmunotherapy.
As a bivalent, radiolabelable hapten-peptide, it facilitates the delivery of therapeutic
radionuclides to tumors pretargeted with a bispecific antibody, such as the CEACAMb5-targeting
TF2. This approach holds significant promise for improving the efficacy and reducing the
toxicity of radioimmunotherapy for a range of solid tumors. Further preclinical and clinical
studies are warranted to fully elucidate the biodistribution, dosimetry, and therapeutic potential
of IMP 245-based PRIT. The detailed understanding of its mechanism of action, coupled with
optimized experimental protocols, will be crucial for its successful translation into clinical
practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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